4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 4-(4-chlorophenyl)-6-(diethylamino)-2-phenylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C21H19ClN4/c1-3-26(4-2)21-18(14-23)19(15-10-12-17(22)13-11-15)24-20(25-21)16-8-6-5-7-9-16/h5-13H,3-4H2,1-2H3
• InChI Key: SWULBIAUIYJUKB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H19ClN4
• Molecular Weight: 362.9 g/mol

Description

4-(4-Chlorophenyl)-6-(diethylamino)-2-phenyl-5-pyrimidinecarbonitrile, also known as 4-Chloro-6-diethylamino-2-phenyl-5-pyrimidinecarbonitrile (CDEAPPC), is a chemical compound used in a variety of scientific research applications. It is a member of the pyrimidine family of compounds, and is used in many research fields, including organic synthesis, biochemistry, and drug discovery. CDEAPPC is also used as a building block in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.

Scientific Research Applications

Antimicrobial Activity

• Synthesized derivatives of the compound have shown moderate activity against Gram-positive, Gram-negative bacteria, and fungi in concentrations of 50 μg/ml (J.V. Guna & D.M. Purohit, 2012).

Synthesis and Chemical Reactions

• The compound's derivatives, such as 5-amino-7-methyl-2-phenyl-7H-pyrrolo[2,3-d]-pyrimidine-6-carbonitrile, have been synthesized and studied for their reactions, contributing to the development of new ring systems like 1,5-dihydro-5-methyl-7-phenyl-2H-pyrrolo[2,3-d:4,5-d′]dipyrimidine-2,4-(3H)dithione (Dong-Min Kim† & A. A. Santilli, 1971).

Anticancer Activities

• Environmentally friendly synthesis methods for derivatives of this compound have been developed. These derivatives showed potential as anticancer agents, with compound 4i demonstrating significant inhibitory activity against multiple human tumor cell lines (S. Tiwari et al., 2016).

Biological Activity

• Several amino-substituted derivatives of the compound have been synthesized and identified as compounds of potential biological interest (E. Campaigne, J. Ho & M. Bradford, 1970).

Anticonvulsant Properties

• Microwave-assisted synthesis of triazolopyrimidine derivatives showed that certain compounds, like 7-Amino-3-(4-chlorophenyl)-5-(2,4-dichloro-phenyl)-[1,2,4]triazolo[4,3-a]pyrimidine-6-carbonitrile, are promising anticonvulsant agents (V. A. Divate & Savita Dhongade-Desai, 2014).

Nonlinear Optical Properties

• Phenyl pyrimidine derivatives, including 4-((4-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine, have been studied for their potential in nonlinear optics (NLO) and other high-tech applications, demonstrating significant NLO character (A. Hussain et al., 2020).